Cas no 1187166-51-3 (2-(4-Hexylbenzoyl)-5-methylpyridine)

• Product Name: 2-(4-Hexylbenzoyl)-5-methylpyridine
• CAS No: 1187166-51-3
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 4684542
• Update Time: 2025-06-10

2-(4-Hexylbenzoyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hexylbenzoyl)-5-methylpyridine
• (4-Hexylphenyl)(5-methylpyridin-2-yl)methanone

• Inchi： 1S/C19H23NO/c1-3-4-5-6-7-16-9-11-17(12-10-16)19(21)18-13-8-15(2)14-20-18/h8-14H,3-7H2,1-2H3
• InChI Key： SSCZBASDSLDJRP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CN=1)C1C=CC(=CC=1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 307
• Topological Polar Surface Area: 30

Additional information on 2-(4-Hexylbenzoyl)-5-methylpyridine

Comprehensive Analysis of 2-(4-Hexylbenzoyl)-5-methylpyridine (CAS No. 1187166-51-3): Properties, Applications, and Industry Insights

2-(4-Hexylbenzoyl)-5-methylpyridine (CAS 1187166-51-3) is a specialized organic compound gaining attention in pharmaceutical intermediates and material science. With the growing demand for high-performance chemical building blocks, this molecule stands out due to its unique aromatic ketone-pyridine hybrid structure. Researchers are increasingly exploring its potential in drug discovery and functional material synthesis, aligning with trends in green chemistry and molecular design optimization.

The compound's hexylbenzoyl moiety contributes to enhanced lipophilicity, a property highly sought after in bioavailability improvement for active pharmaceutical ingredients (APIs). Recent studies highlight its role in developing next-generation kinase inhibitors, addressing frequent search queries like "pyridine derivatives in cancer research" and "tailored solubility modifiers." Its 5-methylpyridine group offers versatile coordination sites, making it valuable for metal-organic framework (MOF) construction—a trending topic in nanomaterial innovation.

From a synthetic perspective, CAS 1187166-51-3 exemplifies modern selective acylation techniques. Industry professionals frequently search for "bulk-scale pyridine functionalization methods" and "hexyl chain introduction protocols," both relevant to this compound's production. The electron-withdrawing benzoyl group adjacent to the basic nitrogen creates a polarity gradient, enabling applications in liquid crystal formulations and organic electronics—areas dominating advanced material science discussions.

Quality control of 2-(4-Hexylbenzoyl)-5-methylpyridine involves rigorous HPLC purity analysis and structural confirmation via NMR/XRD, addressing common concerns about "batch-to-batch consistency" in fine chemicals. The compound's thermal stability (decomposition >250°C) makes it suitable for high-temperature processes, while its moderate water solubility balances environmental fate considerations—a key focus in EU REACH compliance discussions.

Emerging applications leverage its dual functionality as both hydrogen bond acceptor (pyridine) and hydrophobic domain (hexyl chain). This aligns with popular searches for "multi-target drug scaffolds" and "supramolecular assembly directing groups." In material science, its planar conjugated system shows promise for organic photovoltaic devices, connecting to trending topics like "non-fullerene acceptors" and "flexible electronics."

The synthesis of CAS 1187166-51-3 typically involves Friedel-Crafts acylation of 4-hexylbenzene followed by pyridine ring functionalization, with yields optimized through microwave-assisted chemistry—a technique frequently queried in "green synthesis optimization." Its crystalline form allows precise polymorph control, critical for pharmaceutical patent strategies and formulation stability.

Market analysts note rising demand for such tailored heterocycles, particularly in Asia-Pacific contract research organizations. The compound's IP potential stems from its structural novelty, addressing patent searches like "new pyridine-based chemotypes." Proper handling requires anhydrous conditions due to ketone group sensitivity, with storage recommendations matching queries about "air-sensitive compound protocols."

In conclusion, 2-(4-Hexylbenzoyl)-5-methylpyridine represents a versatile chemical tool bridging medicinal chemistry and advanced materials. Its structure-activity relationships continue to inspire research into targeted molecular design, while its physicochemical profile meets industrial needs for process scalability and regulatory compliance—making it a compound of significant contemporary interest across multiple scientific disciplines.